99-49-0

Carvone

In Stock

• CAS RN:
• 99-49-0

• Formula:
• C10H16O

• InChI:
• InChI=1S/C10H14O/c1-7(2)9-5-4-8(3)10(11)6-9/h4,9H,1,5-6H2,2-3H3

• InChIKey:
• BAVONGHXFVOKBV-UHFFFAOYSA-N

• Carvone, also known as carvol or limonen-6-one, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. Carvone is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Carvone has been detected in multiple biofluids, such as saliva and urine. Within the cell, carvone is primarily located in the cytoplasm. Carvone exists in all eukaryotes, ranging from yeast to humans.
  Carvone is a p-menthane monoterpenoid that consists of cyclohex-2-enone having methyl and isopropenyl substituents at p...

5-Methylisophthalic acid

In Stock

• CAS RN:
• 499-49-0

• Formula:
• C9H8O4

• InChI:
• InChI=1S/C9H8O4/c1-5-2-6(8(10)11)4-7(3-5)9(12)13/h2-4H,1H3,(H,10,11)(H,12,13)

• InChIKey:
• PMZBHPUNQNKBOA-UHFFFAOYSA-N

• 5-Methylisophthalic acid is a useful research compound. Its molecular formula is C9H8O4 and its molecular weight is 180.16 g/mol. The purity is usually 95%.

Isoellipticine

• CAS RN:
• 13799-49-0

• Formula:
• C17H14N2

• InChI:
• InChI=1S/C17H14N2/c1-10-12-7-8-18-9-14(12)11(2)17-16(10)13-5-3-4-6-15(13)19-17/h3-9,19H,1-2H3

• InChIKey:
• JSYJDIUYIWEOMO-UHFFFAOYSA-N

• Isoellipticine is a useful research compound. Its molecular formula is C17H14N2 and its molecular weight is 246.31 g/mol. The purity is usually 95%.

Methyl 4-nitro-5-propylthiophene-2-carboxylate

• CAS RN:
• 89499-49-0

• Formula:
• C9H11NO4S

• InChI:
• InChI=1S/C9H11NO4S/c1-3-4-7-6(10(12)13)5-8(15-7)9(11)14-2/h5H,3-4H2,1-2H3

• InChIKey:
• ULWJGNWUVWMYOM-UHFFFAOYSA-N

• Methyl 4-nitro-5-propylthiophene-2-carboxylate is a useful research compound. Its molecular formula is C9H11NO4S and its molecular weight is 229.26 g/mol. The purity is usually 95%.

2-Propen-1-one, 3-(1-naphthalenyl)-1-phenyl-

• CAS RN:
• 42299-49-0

• Formula:
• C19H14O

• InChI:
• InChI=1S/C19H14O/c20-19(17-8-2-1-3-9-17)14-13-16-11-6-10-15-7-4-5-12-18(15)16/h1-14H/b14-13+

• InChIKey:
• DUXOKTVNGKSFTK-BUHFOSPRSA-N

• 2-Propen-1-one, 3-(1-naphthalenyl)-1-phenyl- is a useful research compound. Its molecular formula is C19H14O and its molecular weight is 258.3 g/mol. The purity is usually 95%.

(2E)-3-[5-iodo-2-(phenylmethoxy)phenyl]prop-2-enoic acid

Usually In Stock

• CAS RN:
• 937599-49-0

• Formula:
• C16H13IO3

• InChI:
• InChI=1S/C16H13IO3/c17-14-7-8-15(13(10-14)6-9-16(18)19)20-11-12-4-2-1-3-5-12/h1-10H,11H2,(H,18,19)/b9-6+

• InChIKey:
• PRXMFLULFIJPHU-RMKNXTFCSA-N

• (2E)-3-[5-iodo-2-(phenylmethoxy)phenyl]prop-2-enoic acid is a useful research compound. Its molecular formula is C16H13IO3 and its molecular weight is 380.181. The purity is usually 95%.

2,4,6-Trichloro-3-methoxybenzaldehyde

In Stock

• CAS RN:
• 704899-49-0

• Formula:
• C8H5Cl3O2

• InChI:
• InChI=1S/C8H5Cl3O2/c1-13-8-6(10)2-5(9)4(3-12)7(8)11/h2-3H,1H3

• InChIKey:
• RKEFMNIDOPSCAS-UHFFFAOYSA-N

• 2,4,6-Trichloro-3-methoxybenzaldehyde is a useful research compound. Its molecular formula is C8H5Cl3O2 and its molecular weight is 239.5 g/mol. The purity is usually 95%.

4-Iodo-1-[[2-(trimethylsilyl)ethoxy]methyl]-1H-pyrazole

In Stock

• CAS RN:
• 220299-49-0

• Formula:
• C9H17IN2OSi

• InChI:
• InChI=1S/C9H17IN2OSi/c1-14(2,3)5-4-13-8-12-7-9(10)6-11-12/h6-7H,4-5,8H2,1-3H3

• InChIKey:
• YJDGPUCAPUOFQD-UHFFFAOYSA-N

• 4-Iodo-1-[[2-(trimethylsilyl)ethoxy]methyl]-1H-pyrazole is a useful research compound. Its molecular formula is C9H17IN2OSi and its molecular weight is 324.23 g/mol. The purity is usually 95%.

Sulfamic acid, 3-phenylpropyl ester

• CAS RN:
• 136199-49-0

• Formula:
• C9H13NO3S

• InChI:
• InChI=1S/C9H13NO3S/c10-14(11,12)13-8-4-7-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H2,10,11,12)

• InChIKey:
• VPCSRUFNWWQSSP-UHFFFAOYSA-N

• Sulfamic acid, 3-phenylpropyl ester is a useful research compound. Its molecular formula is C9H13NO3S and its molecular weight is 215.27 g/mol. The purity is usually 95%.

3-(2-Ethoxyphenyl)-2-(piperazin-1-ylmethyl)quinazolin-4-one

In Stock

• CAS RN:
• 903499-49-0

• Formula:
• C21H24N4O2

• InChI:
• InChI=1S/C21H24N4O2/c1-2-27-19-10-6-5-9-18(19)25-20(15-24-13-11-22-12-14-24)23-17-8-4-3-7-16(17)21(25)26/h3-10,22H,2,11-15H2,1H3

• InChIKey:
• OBWOSMGNXYUDFB-UHFFFAOYSA-N

• PRLX-93936 is an analog of erastin that has antitumor activity. It inhibits the hypoxia-inducible factor 1 (HIF-1) signaling pathway under hypoxic conditions (IC50 = 0.09 μM in a cell-based reporter assay). PRLX-93936 (1 μM) also inhibits hypoxia-induced increases in HIF-1α expression in ME-180 cervical cancer cells. It inhibits the growth of HT-1080 fibrosarcoma, OVCAR-5 ovarian cancer, BJELR tumorigenic primary fibroblast, and PANC-1 pancreatic cancer cells with IC50 values of less than 100 nM. PRLX-93936 inhibits tumor growth in PANC-1 and HT-1080 xenograft models when administered at a dose of 50 mg/kg and induces tumor regression when administered at a dose of 100 mg/kg.
  PRLX 93936 is a structural analogue of erastin with potential antineoplastic activity. Erastin analogue PRLX 93936 appears to inhibit mitochondrial outer membrane protein VDACs (voltage-dependent a...

4-fluoro-N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide

Usually In Stock

• CAS RN:
• 1019099-49-0

• Formula:
• C16H14FN5O2

• InChI:
• InChI=1S/C16H14FN5O2/c1-9-8-14(23)20-16(18-9)22-13(7-10(2)21-22)19-15(24)11-3-5-12(17)6-4-11/h3-8H,1-2H3,(H,19,24)(H,18,20,23)

• InChIKey:
• PFKDFQVBWZKVHO-UHFFFAOYSA-N

• 4-fluoro-N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide is a useful research compound. Its molecular formula is C16H14FN5O2 and its molecular weight is 327.319. The purity is usually 95%.

(5-Bromopyridin-3-yl)(4-(quinoxalin-2-yloxy)piperidin-1-yl)methanone

In Stock

• CAS RN:
• 1705799-49-0

• Formula:
• C19H17BrN4O2

• InChI:
• InChI=1S/C19H17BrN4O2/c20-14-9-13(10-21-11-14)19(25)24-7-5-15(6-8-24)26-18-12-22-16-3-1-2-4-17(16)23-18/h1-4,9-12,15H,5-8H2

• InChIKey:
• MCTSEBDUSHSVFI-UHFFFAOYSA-N

• (5-Bromopyridin-3-yl)(4-(quinoxalin-2-yloxy)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C19H17BrN4O2 and its molecular weight is 413.275. The purity is usually 95%.

2-(1H-1,2,4-Triazol-5-ylsulfonyl)ethanol

In Stock

• CAS RN:
• 1849399-49-0

• Formula:
• C4H7N3O3S

• InChI:
• InChI=1S/C4H7N3O3S/c8-1-2-11(9,10)4-5-3-6-7-4/h3,8H,1-2H2,(H,5,6,7)

• InChIKey:
• KYZCSMXBYKAMAW-UHFFFAOYSA-N

• 2-(1H-1,2,4-Triazol-5-ylsulfonyl)ethanol is a useful research compound. Its molecular formula is C4H7N3O3S and its molecular weight is 177.18. The purity is usually 95%.

N-(6-Oxaspiro[2.5]octan-2-ylmethyl)prop-2-enamide

Usually In Stock

• CAS RN:
• 2109299-49-0

• Formula:
• C11H17NO2

• InChI:
• InChI=1S/C11H17NO2/c1-2-10(13)12-8-9-7-11(9)3-5-14-6-4-11/h2,9H,1,3-8H2,(H,12,13)

• InChIKey:
• XMMOKWOBTOZHAL-UHFFFAOYSA-N

• N-(6-Oxaspiro[2.5]octan-2-ylmethyl)prop-2-enamide is a useful research compound. Its molecular formula is C11H17NO2 and its molecular weight is 195.262. The purity is usually 95%.

5-Amino-3,6-dimethylpyridine-2-carboxylic acid hydrochloride

In Stock

• CAS RN:
• 2230799-49-0

• Formula:
• C8H11ClN2O2

• InChI:
• InChI=1S/C8H10N2O2.ClH/c1-4-3-6(9)5(2)10-7(4)8(11)12;/h3H,9H2,1-2H3,(H,11,12);1H

• InChIKey:
• QAOQJEDMGZKODM-UHFFFAOYSA-N

• 5-Amino-3,6-dimethylpyridine-2-carboxylic acid hydrochloride is a useful research compound. Its molecular formula is C8H11ClN2O2 and its molecular weight is 202.64. The purity is usually 95%.